Cas no 1806817-72-0 (2-(Chloromethyl)-4-(difluoromethyl)pyridine-6-carbonyl chloride)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)pyridine-6-carbonyl chloride
• CAS No: 1806817-72-0
• MF: C₈H₅Cl₂F₂NO
• MW: 240.034207105637
• CID: 4849247
• Update Time: 2025-10-17

2-(Chloromethyl)-4-(difluoromethyl)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)pyridine-6-carbonyl chloride

• Inchi： 1S/C8H5Cl2F2NO/c9-3-5-1-4(8(11)12)2-6(13-5)7(10)14/h1-2,8H,3H2
• InChI Key： INBVDPNWYRSPDL-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)C=C(C(=O)Cl)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 2.7
• Topological Polar Surface Area: 30

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)pyridine-6-carbonyl chloride

Professional Introduction to 2-(Chloromethyl)-4-(difluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1806817-72-0)

2-(Chloromethyl)-4-(difluoromethyl)pyridine-6-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With a CAS number of 1806817-72-0, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of both chloromethyl and difluoromethyl substituents, make it a versatile building block for the development of novel compounds with potential therapeutic applications.

The chloromethyl group in this molecule is particularly noteworthy due to its reactivity and ability to participate in nucleophilic addition reactions. This property is exploited in synthetic chemistry to form carbon-carbon bonds, which are essential for constructing complex molecular frameworks. The difluoromethyl group, on the other hand, introduces fluorine atoms that can influence the electronic and steric properties of the molecule. Fluorinated compounds are widely recognized for their improved metabolic stability, lipophilicity, and binding affinity to biological targets, making them highly valuable in drug discovery.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorine atoms into drug candidates. The compound 2-(Chloromethyl)-4-(difluoromethyl)pyridine-6-carbonyl chloride has emerged as a key intermediate in this context. Its application in the synthesis of fluorinated heterocycles has been explored by several research groups aiming to develop novel pharmacophores for treating various diseases.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By leveraging the reactivity of the chloromethyl group and the electronic properties of the difluoromethyl group, researchers have been able to design potent inhibitors that target specific kinases. For instance, studies have demonstrated its utility in generating inhibitors that exhibit high selectivity and low toxicity, which are crucial factors for successful drug development.

The incorporation of fluorine atoms into these inhibitors has been shown to enhance their binding affinity to the target enzyme. This is attributed to the ability of fluorine to engage in favorable interactions such as π-stacking and hydrophobic effects. Furthermore, the metabolic stability of these compounds is improved by the presence of fluorine, which reduces their susceptibility to degradation by enzymes like cytochrome P450.

Another area where 2-(Chloromethyl)-4-(difluoromethyl)pyridine-6-carbonyl chloride has found utility is in the development of agrochemicals. Fluorinated compounds are known for their enhanced efficacy and environmental stability, making them attractive for use as pesticides and herbicides. Researchers have utilized this intermediate to synthesize novel molecules that exhibit potent activity against a range of pests while maintaining low environmental impact.

The synthesis of these agrochemicals often involves multi-step reactions that require careful optimization to ensure high yields and purity. The reactivity of the chloromethyl group allows for facile functionalization, while the presence of the difluoromethyl group provides stability during subsequent synthetic steps. This combination makes it an ideal candidate for generating complex agrochemical structures.

In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)pyridine-6-carbonyl chloride is a versatile intermediate with significant applications in both pharmaceutical and agrochemical research. Its unique structural features enable the synthesis of biologically active molecules with improved properties such as metabolic stability and binding affinity. As research continues to advance, this compound is expected to play an increasingly important role in the development of new drugs and agrochemicals that address unmet medical and agricultural needs.